Cas no 54660-15-0 (4(1H)-Pyrimidinethione, 5-amino-6-(dimethylamino)-)

• Product Name: 4(1H)-Pyrimidinethione, 5-amino-6-(dimethylamino)-
• CAS No: 54660-15-0
• MF: C₆H₁₀N₄S
• MW: 170.235398769379
• CID: 353993
• PubChem ID: 12197809
• Update Time: 2025-04-19

4(1H)-Pyrimidinethione, 5-amino-6-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinethione, 5-amino-6-(dimethylamino)-
• 5-amino-6-(dimethylamino)-1H-pyrimidine-4-thione
• DTXSID80480043
• 54660-15-0
• 5-Amino-6-(dimethylamino)pyrimidine-4(1H)-thione
• 4-dimethylamino-5-amino-6-mercaptopyrimidine
• CTK1F8442

• Inchi： 1S/C6H10N4S/c1-10(2)5-4(7)6(11)9-3-8-5/h3H,7H2,1-2H3,(H,8,9,11)
• InChI Key： BFFAFUVFTUDGTQ-UHFFFAOYSA-N
• SMILES： S=C1C(=C(NC=N1)N(C)C)N

Computed Properties

• Exact Mass: 170.0628
• Monoisotopic Mass: 170.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• PSA: 53.65